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Compound of Interest

Compound Name:
4-Iodo-2-(2-

methoxyethoxy)pyridine

Cat. No.: B15359339

Get Quote

Executive Summary & Chemical Profile
4-Iodo-2-(2-methoxyethoxy)pyridine (CAS: 1363437-63-1) is a specialized halogenated

heterocyclic building block frequently utilized in medicinal chemistry and drug development.

Because it contains a pyridine ring, an iodine atom, and an ether linkage, its disposal profile is

significantly more complex than standard organic solvents. Improper handling or disposal can

lead to the release of toxic nitrogen oxides (NOx), corrosive hydrogen iodide (HI), or the

formation of explosive peroxides[1][2].

Table 1: Chemical & Physical Properties Relevant to
Disposal
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Property Value / Description Operational Implication

Chemical Name
4-Iodo-2-(2-

methoxyethoxy)pyridine
N/A

CAS Number 1363437-63-1

Required for regulatory

tracking and waste

manifesting.

Molecular Weight 279.08 g/mol

High density; will settle at the

bottom of mixed aqueous

waste.

Key Substructures Pyridine, Iodine, Ether

Dictates a multi-hazard

disposal approach (NOx, HI,

Peroxides)[1][2].

EPA Waste Classification Halogenated Organic Waste

Must be routed to RCRA-

permitted high-temperature

incinerators[2][3].

Environmental Hazard Hazardous to aquatic life
Strictly prohibit disposal via

sink or municipal drains[4].

Mechanistic Hazard Assessment (The "Why")
To establish a self-validating safety protocol, laboratory personnel must understand the

causality behind the chemical's hazards:

The Ether Linkage (Peroxide Formation): The 2-methoxyethoxy substituent contains ether

oxygens that can undergo auto-oxidation upon prolonged exposure to air and light, forming

shock-sensitive hydroperoxides[2]. If bulking this chemical into a waste carboy without prior

testing, these peroxides can concentrate during solvent evaporation, leading to catastrophic

detonation.

The Halogenated Pyridine Core (Toxic Combustion): Pyridine derivatives are highly

flammable and produce toxic nitrogen oxides (NOx) upon combustion[1][5]. Furthermore, the

addition of the iodine atom classifies this as a halogenated compound. When incinerated, it

generates iodine gas (I2) and hydrogen iodide (HI)[1][2]. Therefore, standard solvent
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incineration is insufficient; it requires high-temperature incineration equipped with alkaline

scrubbers to neutralize acidic off-gassing[3][6].

Operational Safety & PPE Requirements
Before initiating any disposal or cleanup procedures, ensure the following engineering controls

and Personal Protective Equipment (PPE) are utilized[7]:

Engineering Controls: Handle exclusively inside a certified chemical fume hood. Use

explosion-proof electrical/ventilating equipment and non-sparking tools to prevent vapor

ignition[7].

Respiratory Protection: If aerosols or vapors are generated, a respirator equipped with an

organic vapor cartridge (e.g., DIN EN 14387 standard) is mandatory.

Dermal/Eye Protection: Wear chemical-resistant gloves (e.g., nitrile or butyl rubber), a flame-

retardant lab coat, and tightly fitting safety goggles[7].

Step-by-Step Disposal Protocol
Do not discharge this material into waterways, drains, or sewers[1][4]. Follow this validated

methodology for cradle-to-grave waste management.

Step 1: Peroxide Screening (Critical Safety Gate)
Because of the methoxyethoxy group, older or unsealed batches must be tested before being

added to bulk waste containers.

Obtain a commercial peroxide test strip (e.g., KI-starch paper).

Dip the strip into the waste solution.

If peroxide levels exceed 20 ppm, the waste must be treated with a reducing agent (e.g.,

saturated sodium thiosulfate or ferrous sulfate solution) until peroxides are neutralized.

Step 2: Waste Segregation
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Transfer the neutralized chemical into a compatible, high-density polyethylene (HDPE) or

glass waste container[8].

Strictly segregate this container from strong oxidizing agents, strong acids, and non-

halogenated waste streams[1]. Mixing halogenated and non-halogenated waste drastically

increases disposal costs and regulatory burden[2].

Step 3: Labeling and Storage
Label the container clearly as "Hazardous Waste: Halogenated Organic Liquid (Contains

Pyridine and Iodine derivatives)"[7].

Store in a cool, dry, well-ventilated flammable storage cabinet, away from direct sunlight and

heat sources[9].

Ground and bond all receiving equipment to prevent static discharge during transfer[7].

Step 4: Final Destruction via Incineration
Coordinate with a licensed hazardous waste vendor.

The waste must be routed to a permitted Treatment, Storage, and Disposal Facility (TSDF)

for high-temperature liquid injection or rotary kiln incineration[3].

Ensure the facility operates under EPA 40 CFR Part 264 Subpart O guidelines, which

mandates combustion temperatures between 820°C and 1,600°C and the use of flue-gas

scrubbers to neutralize NOx and halogen acids[3][6].

Disposal Workflow Visualization
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Waste Generation:
4-Iodo-2-(2-methoxyethoxy)pyridine

Step 1: Peroxide Testing
(Ether Linkage Hazard)

Peroxides > 20 ppm?

Treat with Reducing Agent
(e.g., Ferrous Sulfate)

Yes

Step 2: Segregate as
Halogenated Organic Waste

No

Step 3: High-Temp Incineration
(with NOx & HI Scrubbers)

Click to download full resolution via product page

Disposal workflow for 4-Iodo-2-(2-methoxyethoxy)pyridine and peroxide screening.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15359339/docs?utm_src=pdf-body-img#4-iodo-2-2-methoxyethoxy-pyridine-comprehensive-safety-and-disposal-guide
https://www.benchchem.com/product/b15359339/docs?utm_src=pdf-body#4-iodo-2-2-methoxyethoxy-pyridine-comprehensive-safety-and-disposal-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15359339?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Response & Containment
In the event of an accidental release during the disposal process, execute the following

protocol:

Evacuate and Isolate: Evacuate unnecessary personnel and remove all sources of ignition

(no smoking, flares, or sparks)[9][10].

Containment: Cover drains to prevent environmental release[4]. Do not use water jets, as

they may spread the flammable liquid[1].

Absorption: Cover the spill with a non-combustible, liquid-binding absorbent material (e.g.,

diatomaceous earth, dry sand, or proprietary chemical binders like Chemizorb®)[4].

Collection: Use non-sparking shovels to collect the saturated absorbent and place it into a

sealed, appropriately labeled hazardous waste container[7].

Ventilation: Ventilate the affected area thoroughly before allowing personnel to return[4][8].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.lobachemie.com/lab-chemical-msds/MSDS-PYRIDINE-CASNO-110-86-00281-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-PYRIDINE-CASNO-110-86-00280-EN.aspx
https://www.carlroth.com/medias/SDB-CP07-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTAzNjd8YXBwbGljYXRpb24vcGRmfGFESTJMMmcwWVM4NU1qRXdNRGczTWpFeE1ETTRMMU5FUWw5RFVEQTNYME5JWDBWT0xuQmtaZ3xkYTg5NDk5OTZlNGViNTc3ZmU3MDQzMzk4OWE0NTBjYWQzZjFmMGZiNDRkOWI2YzFmZTFjNWNkYTZhMDFiMWE4
https://shop.chemsupply.com.au/documents/HPAM7V9Z.pdf
https://www.carlroth.com/medias/SDB-CP07-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTAzNjd8YXBwbGljYXRpb24vcGRmfGFESTJMMmcwWVM4NU1qRXdNRGczTWpFeE1ETTRMMU5FUWw5RFVEQTNYME5JWDBWT0xuQmtaZ3xkYTg5NDk5OTZlNGViNTc3ZmU3MDQzMzk4OWE0NTBjYWQzZjFmMGZiNDRkOWI2YzFmZTFjNWNkYTZhMDFiMWE4
https://www.fishersci.com/store/msds?partNumber=P3684&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-CP07-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTAzNjd8YXBwbGljYXRpb24vcGRmfGFESTJMMmcwWVM4NU1qRXdNRGczTWpFeE1ETTRMMU5FUWw5RFVEQTNYME5JWDBWT0xuQmtaZ3xkYTg5NDk5OTZlNGViNTc3ZmU3MDQzMzk4OWE0NTBjYWQzZjFmMGZiNDRkOWI2YzFmZTFjNWNkYTZhMDFiMWE4
https://www.chemos.de/import/data/msds/GB_en/110-86-1-A0274713-GB-en.pdf
https://www.chemsupply.com.au/
https://www.lobachemie.com/
https://www.carlroth.com/
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-264/subpart-O
https://www.benchchem.com/product/b15359339?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15359339?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. shop.chemsupply.com.au [shop.chemsupply.com.au]

2. Making sure you're not a bot! [oc-praktikum.de]

3. IDEM: Managing Waste: Incinerators [in.gov]

4. carlroth.com [carlroth.com]

5. chemos.de [chemos.de]

6. eCFR :: 40 CFR Part 264 Subpart O -- Incinerators [ecfr.gov]

7. fishersci.com [fishersci.com]

8. chemos.de [chemos.de]

9. lobachemie.com [lobachemie.com]

10. lobachemie.com [lobachemie.com]

To cite this document: BenchChem. [4-Iodo-2-(2-methoxyethoxy)pyridine: Comprehensive
Safety and Disposal Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15359339/docs#4-iodo-2-2-methoxyethoxy-pyridine-
comprehensive-safety-and-disposal-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://shop.chemsupply.com.au/documents/HPAM7V9Z.pdf
https://www.oc-praktikum.de/nop/en/articles/pdf/SolventRecyclingDisposal_en.pdf
https://www.in.gov/idem/waste/waste-industries/incinerators/
https://www.carlroth.com/medias/SDB-CP07-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTAzNjd8YXBwbGljYXRpb24vcGRmfGFESTJMMmcwWVM4NU1qRXdNRGczTWpFeE1ETTRMMU5FUWw5RFVEQTNYME5JWDBWT0xuQmtaZ3xkYTg5NDk5OTZlNGViNTc3ZmU3MDQzMzk4OWE0NTBjYWQzZjFmMGZiNDRkOWI2YzFmZTFjNWNkYTZhMDFiMWE4
https://www.chemos.de/import/data/msds/GB_en/110-86-1-A0274713-GB-en.pdf
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-264/subpart-O
https://www.fishersci.com/store/msds?partNumber=P3684&countryCode=US&language=en
https://www.chemos.de/import/data/msds/GB_en/110-86-1-A0274713-GB-en.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-PYRIDINE-CASNO-110-86-00281-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-PYRIDINE-CASNO-110-86-00280-EN.aspx
https://www.benchchem.com/product/b15359339/docs#4-iodo-2-2-methoxyethoxy-pyridine-comprehensive-safety-and-disposal-guide
https://www.benchchem.com/product/b15359339/docs#4-iodo-2-2-methoxyethoxy-pyridine-comprehensive-safety-and-disposal-guide
https://www.benchchem.com/product/b15359339/docs#4-iodo-2-2-methoxyethoxy-pyridine-comprehensive-safety-and-disposal-guide
https://www.benchchem.com/product/b15359339/docs#4-iodo-2-2-methoxyethoxy-pyridine-comprehensive-safety-and-disposal-guide
https://www.benchchem.com/product/b15359339?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15359339?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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